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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Executive Summary
Rhodinyl Propionate (CAS 105-89-5), a terpene ester valued for its deep, rosy-fruity olfactory

profile, presents unique analytical challenges due to the isomeric variability of its parent

alcohol, Rhodinol (often a mixture of

- and

-citronellol isomers).

This guide objectively compares three analytical methodologies—GC-FID, GC-MS, and

H-NMR—to establish a robust cross-validation framework. While GC-FID remains the industry
workhorse for quantitation, we demonstrate that it lacks the structural resolution to detect
isomeric adulteration without orthogonal validation from NMR or MS.

Chemical Context & Analytical Challenges
Rhodinyl propionate (
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) is synthesized via the esterification of propionic acid with rhodinol. The critical quality attribute
(CQA) is not just purity, but the isomeric ratio of the terpene backbone.

Target Analyte: 3,7-Dimethyl-7-octen-1-yl propionate (and its 6-octen isomer).[1]

Key Impurities: Residual Rhodinol, Propionic Acid, and polymerizable terpenes.

Validation Standard: Protocols align with ICH Q2(R1) guidelines for specificity, linearity, and

precision.

Method A: Gas Chromatography - Flame Ionization
Detection (GC-FID)
Role: The Quantitative Gold Standard. Principle: Separation based on boiling point/polarity

followed by combustion ionization. The response is strictly proportional to carbon mass, making

it ideal for purity assays.

Experimental Protocol
Column: DB-WAX (Polar) or equivalent (30m x 0.25mm x 0.25µm).

Rationale: Polar phases separate the ester from non-polar hydrocarbon impurities better

than non-polar (DB-5) phases.

Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Injection: 1 µL, Split 50:1.

Temperature Program:

(1 min)

(5 min).

Internal Standard (IS):

-Dodecane or Methyl Myristate.

Self-Validating Step: The IS corrects for injection volume variability. Area ratio (
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) is used for calculation.

Representative Performance Data
Parameter Value Notes

Linearity (

)
Range: 0.1 – 10 mg/mL

LOD / LOQ 0.05 / 0.15 ppm Highly sensitive

Precision (RSD) Excellent repeatability

Method B: Gas Chromatography - Mass
Spectrometry (GC-MS)
Role: Qualitative Identification & Impurity Profiling.[1] Principle: Electron Impact (EI) ionization

(70 eV) provides a "fingerprint" fragmentation pattern.

Experimental Protocol
Column: HP-5MS (Non-polar) to provide orthogonal separation selectivity to the FID method.

Source Temp:

; Quad Temp:

.

Scan Range: 35–350 amu.

Diagnostic Ion Fragmentation
Unlike FID, MS confirms identity through characteristic bond cleavages:

McLafferty Rearrangement: The propionate moiety often yields a characteristic peak at m/z

75 (propionic acid ion) or m/z 57 (propionyl cation).

Terpene Backbone: Dominant peaks at m/z 69 (isoprene unit) and m/z 41.
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Molecular Ion: The parent ion (

212) is typically weak or absent, necessitating the use of retention indices (RI) for
confirmation.

Method C: Proton Nuclear Magnetic Resonance ( H-
NMR)
Role: Structural Elucidation & Isomeric Ratio Analysis. Principle: Quantitative NMR (qNMR)

utilizes the integration of proton signals to determine molar purity without requiring an identical

reference standard.

Experimental Protocol
Solvent:

(Deuterated Chloroform) with TMS reference.

Frequency: 400 MHz or higher.

Relaxation Delay (

):

seconds (Critical for quantitative integration).

Key Chemical Shifts ( ppm)
4.10 (t):

(Diagnostic Ester Linkage).[1]

2.30 (q):

(Propionate methylene).[1]

1.14 (t):

(Propionate methyl).[1]
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4.6 - 5.1: Olefinic protons.[1] Crucial for distinguishing

-isomer (terminal alkene) from

-isomer (internal alkene).

Cross-Validation & Decision Matrix
The following matrix compares the operational capabilities of each method.

Feature GC-FID GC-MS H-NMR

Primary Use Routine QC / Purity Impurity ID Structural Verification

Specificity Moderate (RT based) High (Mass Spectrum)
Very High (Chemical

Environment)

Sensitivity High (ng range) High (pg range) Low (mg range)

Standard Req.
Reference Std

Required

Library Match

Possible

No Reference Std

Needed (qNMR)

Cost/Run Low Moderate High

Analytical Workflow Diagram
The following diagram illustrates the logical flow for validating a Rhodinyl Propionate batch.
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Figure 1: Integrated Analytical Workflow for Rhodinyl Propionate Validation.

Conclusion & Recommendations
For routine quality control, GC-FID is sufficient provided the retention times are validated

against a known standard. However, during method development or supply chain qualification,

cross-validation with NMR is mandatory.
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Critical Recommendation: If the GC-FID purity is

but the olfactory profile is "off," perform

H-NMR. This often reveals isomeric drift (e.g., excess

-isomer) that GC columns may fail to resolve without specialized chiral phases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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